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Compound of Interest

Compound Name:
Ethylene glycol bis-

mercaptoacetate

Cat. No.: B13152910 Get Quote

Essential safety protocols and logistical plans for researchers, scientists, and drug

development professionals.

This document provides immediate and essential guidance for the safe handling and disposal

of Ethylene glycol bis-mercaptoacetate. Adherence to these procedures is critical for

ensuring personnel safety and minimizing environmental impact.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against the potential hazards of Ethylene glycol bis-mercaptoacetate, which include skin and

eye irritation, respiratory tract irritation, and potential harm if swallowed or inhaled.[1][2]

Hand Protection
Selection of the correct glove material is critical to prevent skin contact. While specific

breakthrough time data for Ethylene glycol bis-mercaptoacetate is not readily available, data

for Ethylene Glycol and general guidance for mercaptans can be used to make an informed

decision. Always inspect gloves for integrity before use and change them immediately if

contaminated.
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Glove Material
Chemical Resistance
Rating (Ethylene Glycol)

Notes

Butyl Rubber Excellent

Recommended for protection

against a wide variety of

chemicals, including esters

and ketones.[3]

Nitrile Rubber Excellent

Provides good resistance to

oils, greases, and some

organic solvents, but may be

less effective against certain

esters.[3][4]

Viton® Excellent

Offers excellent resistance to a

broad range of chemicals,

including aromatic and

chlorinated hydrocarbons.

Neoprene Good

A synthetic rubber with good

all-around chemical resistance.

[3]

Natural Rubber (Latex) Fair to Poor

Not generally recommended

for handling organic solvents.

[3]

This data is based on the chemical resistance to Ethylene Glycol and general chemical

resistance charts. It should be used as a guide, and it is recommended to consult the glove

manufacturer's specific chemical resistance data.

Eye and Face Protection
Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][5] A

face shield may be necessary when there is a risk of splashing.

Respiratory Protection
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A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 must be followed whenever workplace conditions

warrant a respirator's use.[1][5] For Ethylene glycol bis-mercaptoacetate, which has a low

vapor pressure, respiratory protection is primarily needed in case of aerosolization or when

working in poorly ventilated areas.

Respirator Type Cartridge/Filter Conditions for Use

Air-Purifying Respirator (APR) Organic Vapor (OV) cartridge

For use in well-ventilated areas

where airborne concentrations

are not expected to exceed the

respirator's assigned

protection factor.

Supplied-Air Respirator (SAR) N/A

Recommended for situations

with high or unknown airborne

concentrations, or in oxygen-

deficient environments.[6]

Consult with an industrial hygienist or safety professional to determine the appropriate

respiratory protection for your specific laboratory conditions.

Protective Clothing
Wear a lab coat, chemical-resistant apron, or other protective clothing to prevent skin contact.

[1][5] Ensure that street clothing is not exposed. Contaminated clothing should be removed

immediately and laundered before reuse.[1][5]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

First Aid
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation develops.[1][2]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

[1][2]

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth and give

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1][2]

Spills and Leaks
In the event of a spill, the following workflow should be initiated:

Initial Response
Containment & Cleanup Decontamination & Disposal

Evacuate immediate area Alert others and supervisor Assess the spill size and risk Don appropriate PPEIf spill is manageable

Evacuate the building and call emergency servicesIf spill is large or unmanageable

Ensure adequate ventilation Contain the spill with inert absorbent material
(e.g., sand, vermiculite) Collect absorbed material into a sealed, labeled container Decontaminate the spill area Dispose of waste as hazardous material Report the incident
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Workflow for managing a chemical spill.

Handling and Storage
Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[1][5]

Wash thoroughly after handling.[1][5] Avoid contact with eyes, skin, and clothing.[1][5] Keep

the container tightly closed when not in use.[1][5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents and strong bases.[1][5]

Disposal Plan
All waste containing Ethylene glycol bis-mercaptoacetate must be treated as hazardous

waste and disposed of in accordance with local, state, and federal regulations. Do not dispose

of it down the drain or in the regular trash.[7]

Waste Collection
Collect all liquid and solid waste contaminated with Ethylene glycol bis-mercaptoacetate
in a designated, properly labeled, and sealed container.

The container must be made of a material compatible with the chemical.

Label the container clearly with "Hazardous Waste" and the full chemical name.

On-site Neutralization of Mercaptan Odor (Optional and
subject to institutional approval)
For small quantities of aqueous waste, the characteristic mercaptan odor can be neutralized

through chemical oxidation before collection for disposal. This procedure should only be

performed by trained personnel in a chemical fume hood.

Materials:

Mercaptan-containing aqueous waste

Sodium hypochlorite solution (household bleach, ~5-8%)
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Large beaker or flask

Stir bar and stir plate

Procedure:

Place the beaker containing the mercaptan waste on the stir plate inside a chemical fume

hood.

Begin stirring the waste solution.

Slowly and in small increments, add the sodium hypochlorite solution. The reaction may be

exothermic, so control the rate of addition.

Continue stirring and adding bleach until the characteristic mercaptan odor is no longer

detectable.

The neutralized solution should then be collected as hazardous waste.

Final Disposal
Store the sealed hazardous waste container in a designated satellite accumulation area.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal by a licensed hazardous waste contractor.

Never mix Ethylene glycol bis-mercaptoacetate waste with incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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